Cas no 129746-13-0 (6H-Purin-6-one,2-amino-9-[(1R,2S,3R)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-)

• Product name: 6H-Purin-6-one,2-amino-9-[(1R,2S,3R)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
• CAS No: 129746-13-0
• MF: C₁₁H₁₄FN₅O₂
• MW: 267.2596
• CID: 178708
• PubChem ID: 135538681

6H-Purin-6-one,2-amino-9-[(1R,2S,3R)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-[(1R,2S,3R)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
• 2-amino-9-[(1S,2R,3S)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-3H-purin-6-one
• 6'-F-carbocyclicddG
• 6H-Purin-6-one, 2-amino-9-(2-fluoro-3-(hydroxymethyl)cyclopentyl)-1,9-dihydro-, (1alpha,2alpha,3alpha)-
• 2',3'-Dideoxy-6'-.beta.-fluoro-carbocyclicguanosine
• 129746-13-0
• 2',3'-Dideoxy-6'-beta-fluoro-carbocyclicguanosine
• DTXSID00156233
• 2-amino-9-[(1S,2R,3S)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-1H-purin-6-one
• 6H-Purin-6-one, 2-amino-9-[2-fluoro-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-(1S,2R,3S)-

• Inchi： InChI=1S/C11H14FN5O2/c12-7-5(3-18)1-2-6(7)17-4-14-8-9(17)15-11(13)16-10(8)19/h4-7,18H,1-3H2,(H3,13,15,16,19)/t5-,6-,7+/m0/s1
• InChI Key： OYEGZDOKSWDHHD-LYFYHCNISA-N
• SMILES： OC[C@@H]1CC[C@H](N2C=NC3C(N=C(NC2=3)N)=O)[C@@H]1F

Computed Properties

• Exact Mass: 267.11315287g/mol
• Monoisotopic Mass: 267.11315287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 106Ų